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Abstract

AZDA4144 is a potent and selective inhibitor of the NLRP3 inflammasome, a key component of
the innate immune system implicated in a wide range of inflammatory diseases. This technical
guide provides an in-depth analysis of the structure-activity relationship (SAR) of AZD4144,
detailing its discovery from the initial lead compound, MCC950. The document outlines the
medicinal chemistry efforts to optimize potency and selectivity while mitigating toxicity risks
such as phospholipidosis, genotoxicity, and hERG inhibition.[1][2] Quantitative data from key
biochemical and cellular assays are summarized in structured tables for comparative analysis.
Detailed experimental protocols for these assays are also provided to enable replication and
further investigation. Signaling pathway and experimental workflow diagrams, generated using
Graphviz (DOT language), offer a clear visual representation of the underlying biological
processes and the drug discovery cascade. This guide is intended to serve as a
comprehensive resource for researchers and professionals involved in the development of
novel anti-inflammatory therapeutics targeting the NLRP3 inflammasome.

Introduction
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The NLRP3 inflammasome is a multi-protein complex that plays a critical role in the innate
immune response by activating caspase-1 and subsequently processing the pro-inflammatory
cytokines interleukin-1(3 (IL-1) and interleukin-18 (IL-18).[3][4] Dysregulation of the NLRP3
inflammasome is associated with a variety of inflammatory and autoimmune diseases, making
it an attractive therapeutic target.[1] AZD4144 emerged from a dedicated drug discovery
program aimed at identifying a novel, potent, and selective NLRP3 inhibitor with a favorable
safety profile, suitable for clinical development.[5][6]

The journey to AZD4144 began with the well-characterized NLRP3 inhibitor, MCC950. While a
valuable tool compound, MCC950 exhibited certain liabilities that precluded its clinical
advancement.[5] The development of AZD4144 involved a systematic medicinal chemistry
campaign to navigate a complex SAR landscape, balancing on-target potency with the
elimination of off-target effects and toxicity. This guide elucidates the key structural
modifications and strategic decisions that led to the identification of AZD4144 as a clinical
candidate.

Mechanism of Action

AZDA4144 exerts its inhibitory effect through direct binding to the NACHT domain of the NLRP3
protein.[5] This interaction stabilizes the inactive conformation of NLRP3, thereby preventing its
oligomerization and the subsequent assembly of the inflammasome complex.[1][7] AZD4144
has been shown to compete with MCC950 for binding, indicating a shared or overlapping
binding site.[1][7]

NLRP3 Inflammasome Signaling Pathway

The following diagram illustrates the canonical NLRP3 inflammasome activation pathway and
the point of intervention for AZD4144.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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